Cas no 70650-86-1 (1H-Purinium,2-amino-7-(2-fluoroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl-, inner salt (9CI))

• Product Name: 1H-Purinium,2-amino-7-(2-fluoroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl-, inner salt (9CI)
• CAS No: 70650-86-1
• MF: C₁₂H₁₆FN₅O₅
• MW: 329.284345626831
• CID: 569896
• PubChem ID: 135625266
• Update Time: 2025-04-19

1H-Purinium,2-amino-7-(2-fluoroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl-, inner salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purinium,2-amino-7-(2-fluoroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl-, inner salt (9CI)
• fluoroethylguanosine

• Inchi： 1S/C12H16FN5O5/c13-1-2-17-4-18(9-6(17)10(22)16-12(14)15-9)11-8(21)7(20)5(3-19)23-11/h4-5,7-8,11,19-20H,1-3H2,(H3,14,15,16,22)/t5-,7-,8-,11-/m1/s1
• InChI Key： HUROYMZJMYEAAF-IOSLPCCCSA-N
• SMILES： FCCN1C2C(NC(N)=NC=2[N+](=C1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)[O-])=O

Computed Properties

• Exact Mass: 329.11354679g/mol
• Monoisotopic Mass: 329.11354679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides